Cas no 300587-08-0 (ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 300587-08-0
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 6250913
• PubChem ID: 1182599
• Update Time: 2025-10-29

ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate
• ethyl 5-(2-methylpropanoyloxy)-2-phenyl-1-benzofuran-3-carboxylate
• AKOS001616509
• ethyl 5-(isobutyryloxy)-2-phenylbenzofuran-3-carboxylate
• SR-01000456728
• ethyl 5-[(2-methylpropanoyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate
• 300587-08-0
• SR-01000456728-1
• Oprea1_773572
• F0215-0049

• Inchi： 1S/C21H20O5/c1-4-24-21(23)18-16-12-15(25-20(22)13(2)3)10-11-17(16)26-19(18)14-8-6-5-7-9-14/h5-13H,4H2,1-3H3
• InChI Key： VVPXDQYRIYDLHI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)OCC)C2C=C(C=CC1=2)OC(C(C)C)=O

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-(2-Methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 300587-08-0)

Ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 300587-08-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran scaffold and ester functionality, holds potential applications in the development of novel therapeutic agents. The following introduction aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate is composed of a benzofuran core, an ester group, and a substituted phenyl ring. The benzofuran moiety is a six-membered ring fused with a five-membered furan ring, which imparts unique electronic and steric properties to the molecule. The ester group at the C3 position of the benzofuran ring adds functional versatility, enabling various chemical modifications and derivatizations. The presence of a 2-methylpropanoyl (isobutyryl) group at the C5 position further enhances the compound's structural complexity and potential biological activity.

The synthesis of ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate typically involves several steps, including the formation of the benzofuran core, introduction of the ester functionality, and substitution with the isobutyryl group. One common synthetic route starts with the reaction of 2-hydroxybenzaldehyde with phenylacetic acid to form the corresponding benzofuran derivative. Subsequent esterification with ethanol and acylation with isobutyryl chloride yields the final product. Recent advancements in synthetic methodologies have focused on improving yield and purity through optimized reaction conditions and catalysts.

In terms of biological activities, ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in inflammation and pain signaling, making this compound a candidate for anti-inflammatory and analgesic drug development. Additionally, preliminary data suggest that it may exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

Recent research has also explored the pharmacokinetic properties of ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This suggests that it may be suitable for further development as an orally administered therapeutic agent. However, more detailed investigations are needed to fully understand its metabolism, distribution, excretion, and potential side effects.

The potential therapeutic applications of ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate are not limited to anti-inflammatory and analgesic uses. Ongoing research is investigating its efficacy in other areas, such as cancer treatment and neurodegenerative diseases. For instance, preliminary studies have indicated that this compound may have cytotoxic effects on certain cancer cell lines, potentially due to its ability to disrupt cell signaling pathways or induce apoptosis. Similarly, its antioxidant properties make it a candidate for neuroprotective agents in conditions like Alzheimer's disease.

In conclusion, ethyl 5-(2-methylpropanoyl)oxy-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 300587-08-0) is a promising compound with a unique chemical structure that offers multiple avenues for pharmaceutical development. Its potential as an anti-inflammatory agent, antioxidant, and cytotoxic compound makes it an exciting target for further research and clinical trials. As ongoing studies continue to uncover its full range of biological activities and mechanisms of action, this compound may pave the way for new therapeutic strategies in various medical fields.